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Introduction

Sentinel lymph node (SLN) mapping is a critical diagnostic procedure for staging various types
of cancers. The identification of the SLN, the first lymph node to which cancer cells are most
likely to spread from a primary tumor, provides crucial prognostic information and guides further
treatment decisions. Near-infrared (NIR) fluorescence imaging has emerged as a powerful,
real-time, and non-radioactive method for SLN identification. IRDye 800BK is a hydrophilic,
near-infrared fluorophore with potential applications in lymphatic imaging due to its spectral
properties which allow for deep tissue penetration and minimal autofluorescence.

These application notes provide a comprehensive overview and detailed protocols for the use
of IRDye 800BK in preclinical sentinel lymph node mapping in animal models. The information
is curated for researchers in oncology, pharmacology, and imaging to facilitate the successful

implementation of this technique.

Principle of NIR Fluorescence SLN Mapping

Near-infrared fluorescence imaging for SLN mapping relies on the administration of a
fluorescent dye, such as IRDye 800BK, into the tissue surrounding a primary tumor. The dye is
then naturally taken up by the lymphatic vessels and transported to the draining lymph nodes.
An imaging system equipped with a light source to excite the fluorophore and a sensitive
camera to detect the emitted NIR fluorescence is used to visualize the lymphatic channels and
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pinpoint the SLN in real-time. This technique offers high sensitivity and spatial resolution,
enabling precise surgical guidance for SLN biopsy. While blue dyes are also used for SLN
detection, they have limitations such as poor tissue penetration and a short retention time in
the SLN[1].

Experimental Protocols

While specific protocols for unconjugated IRDye 800BK in rodent SLN mapping are not widely
published, the following protocols are adapted from established methods using similar near-
infrared dyes (e.g., ICG, IRDye 800CW conjugates) in various animal models. Researchers
should optimize these protocols for their specific animal model and imaging system.

Protocol 1: Sentinel Lymph Node Mapping in a Murine
Model

This protocol describes a general procedure for SLN mapping in a mouse model with a
xenograft tumor.

Materials:

« IRDye 800BK

o Sterile phosphate-buffered saline (PBS) or sterile water for injection
e Anesthetizing agent (e.g., isoflurane, ketamine/xylazine)

o Syringes and needles (e.g., 30-gauge)

e Animal model (e.g., nude mouse with a subcutaneous tumor)

» NIR fluorescence imaging system with appropriate excitation and emission filters for IRDye
800BK (Excitation max ~778 nm, Emission max ~794 nm)

Procedure:
e Animal Preparation:

o Anesthetize the mouse using a standardized and approved protocol.
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o Place the animal on the imaging platform. Maintain body temperature using a heating pad.
o Acquire a baseline pre-injection fluorescence image of the area of interest.

» |IRDye 800BK Administration:

o Reconstitute IRDye 800BK in sterile PBS to the desired concentration. A starting
concentration of 1 mg/mL has been used for similar dyes[2].

o Inject a small volume (e.g., 20-50 pL) of the IRDye 800BK solution intradermally or
subcutaneously at one or more points around the tumor.

e Fluorescence Imaging:

o Immediately after injection, begin acquiring fluorescence images of the injection site and
the expected lymphatic drainage path.

o Continue imaging at regular intervals (e.g., every 1-5 minutes) to visualize the lymphatic
channels and the accumulation of the dye in the SLN. The time to visualize the SLN can
range from a few minutes to an hour[1][3].

o Once the SLN is identified, its location can be marked on the skin for subsequent surgical
removal.

e Ex Vivo Confirmation (Optional):

o After in vivo imaging, the identified SLN and other regional lymph nodes can be surgically
excised.

o The excised nodes should be imaged ex vivo to confirm the fluorescence signal and to
differentiate the SLN from non-sentinel nodes.

Protocol 2: Sentinel Lymph Node Mapping in a Rabbit
Model

This protocol is adapted from a study using a nanocolloidal albumin-IRDye 800CW conjugate
in a rabbit model, which can be informative for designing studies with IRDye 800BK][1][4].
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Materials:

IRDye 800BK

Sterile saline

Anesthetizing agent

Syringes and needles

Rabbit model of lymphogenic metastasis

NIR fluorescence imaging system

Procedure:

e Animal and Dye Preparation:
o Anesthetize the rabbit according to an approved protocol.
o Prepare the IRDye 800BK solution.

e Dye Administration:

o Administer the IRDye 800BK solution via four peritumoral subcutaneous injections, with a
total volume of at least 1 mL[1].

e Imaging:

o Perform early NIR fluorescence imaging during and immediately after the injection,
continuing for up to 30 minutes to visualize lymphatic drainage and initial SLN uptake[1].

o Alater imaging session at 24 hours post-injection can be performed to assess the
retention of the dye in the SLN[1][4].

Quantitative Data Summary

The following tables summarize quantitative data from studies using IRDye 800CW conjugates
and other NIR dyes for SLN mapping, providing a reference for expected outcomes with IRDye

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC3369133/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3369133/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3369133/
https://coilab.caltech.edu/documents/26291/KimC_2010_Radiology_255_p442.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15551635?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

800BK.

Table 1: In Vivo SLN Detection Time and Retention

. Signal
. Time to SLN .
Animal Model Tracer ) L Retention at Reference
Visualization
24h
nanocolloidal )
) ) o ) No decrease in
Rabbit albumin-IRDye Within 5 minutes ) [1][4]
signal
800CW
) o ) Strong decrease
Rabbit ICG/HSA Within 5 minutes ] [1][4]
or disappearance
Rat Methylene Blue ~15 minutes to Signal weakened 3]
a
(6.68 mM) steady state to near normal
-~ Signal still
Rat ICG Not specified [3]
apparent
Table 2: Signal-to-Background Ratios (SBR) in SLN Mapping
. Mean SBR of ) .
Animal Model Tracer = Timepoint Reference
Methylene Blue -~
Rat 4.69+1.23 Not specified [3]
(3.34 mM)
Methylene Blue N
Rat 6.57 £1.45 Not specified [3]
(6.68 mM)
Methylene Blue N
Rat 6.30+1.48 Not specified [3]
(13.37 mM)
Methylene Blue .
Rat 5.01+£1.39 Not specified [3]
(26.74 mM)
~33-fold increase )
Rat Methylene Blue 20 minutes [5][6]

from baseline
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Caption: Experimental workflow for SLN mapping.
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Caption: Mechanism of IRDye 800BK lymphatic drainage.

Conclusion

IRDye 800BK holds promise as a valuable tool for preclinical sentinel lymph node mapping. Its
near-infrared fluorescence properties are well-suited for in vivo imaging in animal models. The
provided protocols and data, adapted from related studies, offer a solid foundation for
researchers to develop and optimize their own SLN mapping experiments. Further studies are
warranted to establish specific optimal dosing and imaging parameters for unconjugated IRDye
800BK in various animal models.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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